molecular formula C24H12Br2O8S2.2Na B1171544 Vat Orange 1, Solubilized CAS No. 1324-15-8

Vat Orange 1, Solubilized

Cat. No. B1171544
CAS RN: 1324-15-8
InChI Key:
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Description

Vat Orange 1, also known as C.I. 59105, is an orange-hued synthetic anthraquinone vat dye . It is a bright yellow-orange dye that is soluble in Nitrobenzene, 1, 2, 3, 4-Tetrahydronaphthalene, and Xylene . It is slightly soluble in Chloroform, 2-Chlorophenol, Pyridine, Acetone, Etanol, Toluene, and Benzene .


Synthesis Analysis

The synthesis of Vat Orange 1 involves the dibromination of Dibenzpyrenequinone, also known as Vat Yellow 4 . In the case of solubilized vat dyes, the general method involves a sulfated reaction through a continuous reactor. Vat orange 1 and sulfur trioxide react through the reactor, then sodium hydroxide neutralizes, finally obtaining the product .


Molecular Structure Analysis

The linear formula of Vat Orange 1 is C24H10Br2O2 . The molecular weight is 490.154 .


Chemical Reactions Analysis

Vat dyes, including Vat Orange 1, characteristically require a reducing agent to solubilize them. The most common reducing agent is sodium dithionite (Na2S2O4), which converts the dye to its soluble “leuco” form . Once attached to the fabric, the leuco dye is then oxidized to the insoluble state, which is intensely colored .


Physical And Chemical Properties Analysis

Vat Orange 1 is a yellow-brown powder . In its alkaline reduced form, it appears as a purplish-red, while in its acidic reduced form, it appears as an orange color .

Mechanism of Action

The mechanism of action of vat dyes involves a redox reaction. The dye is soluble only in its reduced form. The fiber is immersed repeatedly in this oxygen-free dyebath, then exposed to the air, whereupon the water-soluble reduced form changes color as oxygen turns it to the water-insoluble form .

Safety and Hazards

Sigma-Aldrich provides Vat Orange 1 to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity . In case of accidental release, personal protective equipment should be used, and dust formation should be avoided .

properties

CAS RN

1324-15-8

Molecular Formula

C24H12Br2O8S2.2Na

Molecular Weight

0

Origin of Product

United States

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